molecular formula C9H7BrClN B8479421 4-(Bromomethyl)-2-chloro-3-methylbenzonitrile

4-(Bromomethyl)-2-chloro-3-methylbenzonitrile

Cat. No.: B8479421
M. Wt: 244.51 g/mol
InChI Key: BIPSUKMSQQMYEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Bromomethyl)-2-chloro-3-methylbenzonitrile is a useful research compound. Its molecular formula is C9H7BrClN and its molecular weight is 244.51 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7BrClN

Molecular Weight

244.51 g/mol

IUPAC Name

4-(bromomethyl)-2-chloro-3-methylbenzonitrile

InChI

InChI=1S/C9H7BrClN/c1-6-7(4-10)2-3-8(5-12)9(6)11/h2-3H,4H2,1H3

InChI Key

BIPSUKMSQQMYEZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1Cl)C#N)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 7B (700 mg, 3.9 mmol) in CH2Cl2 (15 mL) was added PBr3 (5.8 mL, 5.8 mmol, 1N in CH2Cl2) at −15° C., and stirred at −15° C. for 3 hr. The reaction was slowly quenched with saturated NaHCO3 solution at −15° C. The organic layer was separated, dried over MgSO4, and concentrated. Purification by silica gel chromatography (0-10% EtOAc in hexanes) provide the title compound (270 mg) as a white powder.
Quantity
700 mg
Type
reactant
Reaction Step One
Name
Quantity
5.8 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.